Cas no 850623-75-5 (Potassium (4-Ethylthiophenyl)trifluoroborate)

Potassium (4-Ethylthiophenyl)trifluoroborate structure

850623-75-5 structure

Product Name:Potassium (4-Ethylthiophenyl)trifluoroborate

CAS No:850623-75-5

MF:C₈H₉BF₃KS

MW:244.126572370529

MDL:MFCD04115771

CID:716996

PubChem ID:44717235

Update Time:2024-10-26

Potassium (4-Ethylthiophenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium (4-(ethylthio)phenyl)trifluoroborate
- Potassium 4-(ethylthio)phenyltrifluoroborate
- potassium (4-ethylsulfanylphenyl)-trifluoro-boranuide
- POTASSIUM (4-ETHYLTHIOPHENYL)TRIFLUOROBORATE
- potassium,(4-ethylsulfanylphenyl)-trifluoroboranuide
- G66162
- potassium;(4-ethylsulfanylphenyl)-trifluoroboranuide
- 850623-75-5
- AKOS015898358
- Potassium [4-(ethylsulfanyl)phenyl](trifluoro)borate(1-)
- DTXSID40660127
- Potassium(4-ethylthiophenyl)trifluoroborate
- MFCD04115771
- AB20601
- Potassium (4-Ethylthiophenyl)trifluoroborate
- MDL： MFCD04115771
- Inchi： 1S/C8H9BF3S.K/c1-2-13-8-5-3-7(4-6-8)9(10,11)12;/h3-6H,2H2,1H3;/q-1;+1
- InChI Key： BVLNLNRSQDZWIL-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC(SCC)=CC=1)(F)F

Computed Properties

Exact Mass: 244.01100
Monoisotopic Mass: 244.0107176g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.3Å²

Experimental Properties

Melting Point: >300℃
PSA: 25.30000
LogP: 2.85300

Potassium (4-Ethylthiophenyl)trifluoroborate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Potassium (4-Ethylthiophenyl)trifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P698838-10mg	Potassium (4-Ethylthiophenyl)trifluoroborate	850623-75-5		10mg	$ 50.00	2022-06-03
TRC	P698838-50mg	Potassium (4-Ethylthiophenyl)trifluoroborate	850623-75-5		50mg	$ 65.00	2022-06-03
TRC	P698838-100mg	Potassium (4-Ethylthiophenyl)trifluoroborate	850623-75-5		100mg	$ 80.00	2022-06-03
abcr	AB228924-1 g	Potassium (4-ethylthiophenyl)trifluoroborate; 96%	850623-75-5		1 g	€67.50	2023-07-20
abcr	AB228924-5 g	Potassium (4-ethylthiophenyl)trifluoroborate; 96%	850623-75-5		5 g	€161.00	2023-07-20
abcr	AB228924-10 g	Potassium (4-ethylthiophenyl)trifluoroborate; 96%	850623-75-5		10 g	€246.00	2023-07-20
abcr	AB228924-25 g	Potassium (4-ethylthiophenyl)trifluoroborate; 96%	850623-75-5		25 g	€450.00	2023-07-20
Apollo Scientific	PC1733-5g	Potassium (4-ethylthiophenyl)trifluoroborate	850623-75-5	96%	5g	£113.00	2023-08-31
Apollo Scientific	PC1733-10g	Potassium (4-ethylthiophenyl)trifluoroborate	850623-75-5	96%	10g	£180.00	2023-08-31
Apollo Scientific	PC1733-25g	Potassium (4-ethylthiophenyl)trifluoroborate	850623-75-5	96%	25g	£360.00	2023-08-31

Potassium (4-Ethylthiophenyl)trifluoroborate Production Method

Production Method 1

917382-51-5

850623-75-5

Reaction Conditions

1.1 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; -30 °C; 1 h, -30 °C; 1 h, -30 °C → rt
1.2 Reagents: Potassium bifluoride Solvents: Water ; 1 h, -10 °C; 1 h, -10 °C → rt

Reference

Functionalization of (2S)-Isopropyl-5-iodo-2,3-dihydro-4(H)-pyrimidin-4-ones by a Suzuki-Miyaura Cross-Coupling Reaction Using Aryltrifluoroborate Salts: Convenient Enantioselective Preparation of α-Substituted β-Amino Acids

Stefani, Helio A.; Amaral, Monica F. Z. J.; Reyes-Rangel, Gloria; Vargas-Caporali, Jorge; Juaristi, Eusebio, European Journal of Organic Chemistry, 2010, (33), 6393-6403